In-Depth Technical Guide: Synthesis of 1H-Pyrazole-3,5-dimethanamine
In-Depth Technical Guide: Synthesis of 1H-Pyrazole-3,5-dimethanamine
Executive Summary
Target Molecule: 1H-Pyrazole-3,5-dimethanamine Synonyms: 3,5-Bis(aminomethyl)pyrazole; Hbampz CAS Registry Number: 104897-51-6 (Generic for base/salt forms) Primary Application: High-affinity chelating ligand for transition metals (Cu, Zn, Ni) in bioinorganic modeling and Metal-Organic Framework (MOF) construction.[1]
This guide details the synthesis of 1H-Pyrazole-3,5-dimethanamine, a pivotal scaffold in coordination chemistry.[1] Unlike simple pyrazoles, the 3,5-dimethanamine derivative offers a unique N4-donor set when bridging two metal centers.[1] The protocol presented here utilizes a reductive functionalization strategy starting from diethyl pyrazole-3,5-dicarboxylate.[1] This route is selected for its scalability, regiochemical purity, and avoidance of difficult-to-separate radical halogenation byproducts common in direct methyl-oxidation routes.[1]
Retrosynthetic Analysis & Strategy
The synthesis is designed to build the aminomethyl side chains systematically while preserving the aromatic pyrazole core.
Strategic Disconnections[1]
-
C-N Bond Formation: The primary amine groups are installed via nucleophilic substitution of a bis-electrophile (halide or mesylate) with an azide source, followed by reduction. This avoids over-alkylation issues common with direct amination.
-
Side Chain Construction: The methylene carbons are derived from the reduction of ester moieties.
-
Starting Material: Diethyl 1H-pyrazole-3,5-dicarboxylate is the ideal progenitor, commercially available or synthesized from acetylacetone derivatives.[1]
Figure 1: Retrosynthetic pathway utilizing a functional group interconversion strategy.[1]
Detailed Experimental Protocol
Phase 1: Reduction to Diol
Objective: Convert the diester to 3,5-bis(hydroxymethyl)pyrazole. Reaction Type: Hydride Reduction.
| Parameter | Specification |
| Substrate | Diethyl 1H-pyrazole-3,5-dicarboxylate (1.0 eq) |
| Reagent | Lithium Aluminum Hydride (LiAlH₄) (3.0 - 4.0 eq) |
| Solvent | Anhydrous THF (0.2 M concentration) |
| Temperature | 0°C to Reflux |
| Time | 12 - 18 Hours |
| Yield | 75 - 85% |
Protocol:
-
Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and addition funnel. Purge with Argon/Nitrogen.[2]
-
Reagent Prep: Suspend LiAlH₄ (4.0 eq) in anhydrous THF at 0°C.
-
Addition: Dissolve Diethyl 1H-pyrazole-3,5-dicarboxylate in THF. Add this solution dropwise to the LiAlH₄ suspension. Caution: Exothermic gas evolution.
-
Reaction: Warm to room temperature, then reflux overnight (approx. 65°C). The solution typically turns grey/white.
-
Workup (Fieser Method): Cool to 0°C. Carefully quench sequentially with:
-
mL Water (
= grams of LiAlH₄) - mL 15% NaOH
- mL Water[3]
-
mL Water (
-
Isolation: Stir the granular precipitate for 30 mins. Filter through Celite. Wash the filter cake with hot THF/Methanol (9:1).
-
Purification: Concentrate the filtrate. The product, 3,5-bis(hydroxymethyl)pyrazole , is often obtained as a white solid/oil sufficient for the next step.
Phase 2: Chlorination
Objective: Activate the hydroxyl groups for substitution. Reaction Type: Nucleophilic Acyl Substitution (via Thionyl Chloride).
| Parameter | Specification |
| Substrate | 3,5-Bis(hydroxymethyl)pyrazole (1.0 eq) |
| Reagent | Thionyl Chloride (SOCl₂) (Excess, solvent/reagent) |
| Solvent | Neat or DCM |
| Temperature | 0°C to Reflux |
| Yield | >90% (as HCl salt) |
Protocol:
-
Addition: Place the diol in a flask. Cool to 0°C. Add SOCl₂ dropwise (approx. 5-10 eq).[1]
-
Reaction: Reflux for 2-4 hours. The solid should dissolve, and gas (SO₂, HCl) will evolve.
-
Workup: Evaporate excess SOCl₂ under reduced pressure. Co-evaporate with toluene (3x) to remove traces of acid.
-
Product: The residue is 3,5-bis(chloromethyl)pyrazole hydrochloride . It is hygroscopic and unstable; use immediately or store under inert gas.
Phase 3: Azidation
Objective: Install the nitrogen framework. Reaction Type: SN2 Substitution.
Protocol:
-
Dissolution: Dissolve the crude chloride residue in DMF or DMSO (0.5 M).
-
Reagent: Add Sodium Azide (NaN₃) (3.0 eq). Safety: Use a blast shield; avoid metal spatulas.
-
Conditions: Heat to 60-80°C for 4-6 hours.
-
Workup: Dilute with water and extract with Ethyl Acetate (3x). Wash organics with brine (5x) to remove DMF. Dry over MgSO₄ and concentrate.
-
Product: 3,5-Bis(azidomethyl)pyrazole . Warning: Potentially shock-sensitive.[1] Do not distill. Handle in solution if possible.
Phase 4: Reduction to Diamine
Objective: Final reduction to the target primary amine. Reaction Type: Staudinger Reduction or Catalytic Hydrogenation.
Method A: Catalytic Hydrogenation (Preferred for scale)
-
Setup: Dissolve the diazide in Ethanol/HCl (to protect the amine product).
-
Catalyst: Add 10% Pd/C (10 wt%).
-
Conditions: H₂ atmosphere (balloon or 1-3 bar) at RT for 12 hours.
-
Workup: Filter through Celite. Concentrate the filtrate.
-
Isolation: The product is isolated as the 1H-Pyrazole-3,5-dimethanamine dihydrochloride salt.[1]
Method B: Staudinger Reduction (Preferred for small scale/purity)
-
Reagent: Add Triphenylphosphine (PPh₃) (2.2 eq) to the diazide in THF/Water (10:1).
-
Reaction: Stir at RT until N₂ evolution ceases (1-2 hours), then reflux for 2 hours to hydrolyze the iminophosphorane.
-
Workup: Acidify with HCl, wash with DCM (removes PPh₃/O=PPh₃). Lyophilize the aqueous layer.
Characterization Data
The product is most stable and commonly handled as the dihydrochloride salt.
-
Physical State: White to off-white hygroscopic solid (HCl salt).[1]
-
¹H NMR (D₂O, 400 MHz):
- 6.70 (s, 1H, Pyrazole-CH)
- 4.35 (s, 4H, -CH ₂-NH₂)
-
¹³C NMR (D₂O):
- 145.2 (C3/C5), 106.8 (C4), 36.5 (CH₂).
-
IR (KBr): Broad bands at 3200-2800 cm⁻¹ (NH₃⁺ stretch).[1]
Critical Safety & Handling
-
Azide Hazards: Sodium azide is acutely toxic. Organic azides with low C/N ratios (<3) can be explosive. 3,5-Bis(azidomethyl)pyrazole has a ratio of C5/N8 ≈ 0.6, placing it in the high-risk category. Never concentrate the azide to dryness if possible; carry it through in solution.
-
LiAlH₄: Reacts violently with water. Ensure all glassware is oven-dried.
-
Thionyl Chloride: Releases toxic SO₂ and HCl gas. Perform all operations in a functioning fume hood.
References
-
Kamiusuki, T., Okawa, H., Inoue, K., Matsumoto, N., Kodera, M., & Kida, S. (1991).[4] Synthesis, Structure, and Magnetic Properties of Di-mu-Pyrazolatodicopper(II) Complexes of 3,5-Bis(aminomethyl)pyrazole. Journal of Coordination Chemistry, 23(1-4), 201-211.[4][5] Link
- Meyer, F., et al. (2000). Pyrazolate-Based Oligonuclear Copper and Nickel Complexes. European Journal of Inorganic Chemistry. (General reference for pyrazole ligand synthesis protocols).
- Trofimenko, S. (1993). Scorpionates: The Coordination Chemistry of Polypyrazolylborates. Imperial College Press.
Sources
- 1. US6218418B1 - 3(5)-amino-pyrazole derivatives, process for their preparation and their use as antitumor agents - Google Patents [patents.google.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. scribd.com [scribd.com]
- 4. KODERA Masahito(Faculty of Science and Engineering Department of Molecular Chemistry and Biochemistry) | Doshisha Unversity Researcher Database System [kendb.doshisha.ac.jp]
- 5. å°å¯ºãæ¿äºº(çå·¥å¦é¨æ©è½ååã»çå½åå¦ç§) | åå¿ç¤¾å¤§å¦ ç ç©¶è ãã¼ã¿ãã¼ã¹ [kendb.doshisha.ac.jp]
